Cas no 5450-34-0 ( )

• Product Name: &nbsp
• CAS No: 5450-34-0
• MF: C₁₅H₂₂N₂O₂S
• MW: 294.412382602692
• CID: 941621
• PubChem ID: 225112
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-[[(4aR,8aS)-3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl]sulfonyl]aniline
• (+-)-1-Sulfanilyl-(4ar,8at)-decahydro-chinolin
• (+-)-1-sulfanilyl-(4ar,8at)-decahydro-quinoline
• 4-[(4aRS,8aSR)-(octahydroquinolin-1-yl)sulfonyl]phenylamine
• NSC404858
• 5450-34-0
• NSC14200
• 4-(Octahydroquinoline-1(2H)-sulfonyl)aniline
• NSC-14200
• DTXSID10969694
•  

• Inchi： 1S/C15H22N2O2S/c16-13-7-9-14(10-8-13)20(18,19)17-11-3-5-12-4-1-2-6-15(12)17/h7-10,12,15H,1-6,11,16H2/t12-,15+/m1/s1
• InChI Key： CNNJJLAMRJRKBE-DOMZBBRYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCC[C@H]2CCCC[C@H]12)(=O)=O

Computed Properties

• Exact Mass: 294.14000
• Monoisotopic Mass: 294.140199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.231
• Boiling Point: 472.5°C at 760 mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.589
• PSA: 71.78000
• LogP: 4.21200